molecular formula C14H20N4S B8287186 1-N-[6-ethylthieno[2,3-d]pyrimidin-4-yl]cyclohexane-1,4-diamine

1-N-[6-ethylthieno[2,3-d]pyrimidin-4-yl]cyclohexane-1,4-diamine

Cat. No.: B8287186
M. Wt: 276.40 g/mol
InChI Key: WUPNWJZLCSPUCZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-N-[6-ethylthieno[2,3-d]pyrimidin-4-yl]cyclohexane-1,4-diamine is a useful research compound. Its molecular formula is C14H20N4S and its molecular weight is 276.40 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H20N4S

Molecular Weight

276.40 g/mol

IUPAC Name

4-N-(6-ethylthieno[2,3-d]pyrimidin-4-yl)cyclohexane-1,4-diamine

InChI

InChI=1S/C14H20N4S/c1-2-11-7-12-13(16-8-17-14(12)19-11)18-10-5-3-9(15)4-6-10/h7-10H,2-6,15H2,1H3,(H,16,17,18)

InChI Key

WUPNWJZLCSPUCZ-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC2=C(N=CN=C2S1)NC3CCC(CC3)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 50-mL round-bottom flask, was placed 4-chloro-6-ethylthieno[2,3-d]pyrimidine (200 mg, 1.01 mmol, 1.00 equiv), cyclohexane-1,4-diamine (600 mg, 5.25 mmol, 5.22 equiv) in anhydrous N,N-dimethylformamide (5 mL) at room temperature. Then triethylamine (300 mg, 2.96 mmol, 2.95 equiv) was added via syringe and the resulting solution was stirred overnight at ambient temperature. After completion of the reaction, the resulting solution was diluted H2O, extracted with 3×30 mL of ethyl acetate. The combined organic layers were washed with brine, dried over anhydrous sodium sulfate and concentrated under vacuum. This desired 1-N-[6-ethylthieno[2,3-d]pyrimidin-4-yl]cyclohexane-1,4-diamine (0.3 g, crude) was obtained as a off-white solid which was used for next step without further purification.
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
600 mg
Type
reactant
Reaction Step Two
Quantity
300 mg
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
5 mL
Type
solvent
Reaction Step Five

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